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Compound of Interest
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Cat. No.: B3308427

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cetearyl stearate is a versatile fatty acid ester that is widely utilized in the pharmaceutical and
cosmetic industries as an emollient, thickener, and emulsion stabilizer. It is not a single
chemical entity but a mixture of cetyl stearate and stearyl stearate. Cetyl stearate is the ester of
cetyl alcohol and stearic acid, while stearyl stearate is the ester of stearyl alcohol and stearic
acid. The combination of these two esters results in a waxy substance with desirable
physicochemical properties for a variety of formulation applications, including the development
of controlled-release drug delivery systems. This technical guide provides a comprehensive
overview of the molecular characteristics, synthesis, and analytical protocols for cetearyl
stearate, with a focus on its application in pharmaceutical research and development.

Molecular Formula and Weight

Cetearyl stearate is a blend of cetyl stearate and stearyl stearate. The general properties are
often represented as a mixture.

o Chemical Name: Stearic acid, cetyl/stearyl ester[1]

o CAS Number: 93820-97-4[1]
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e Molecular Formula (as a mixture): C70H14004[1]
e Molecular Weight (as a mixture): 1045.9 g/mol [1]
The primary components of cetearyl stearate are:
o Cetyl Stearate:

o Molecular Formula: C34H6802[2]

o Molecular Weight: 508.90 g/mol [2][3]
o Stearyl Stearate:

o Molecular Formula: C36H7202[4]

o Molecular Weight: 536.96 g/mol [4]

Physicochemical Properties

The physicochemical properties of cetearyl stearate are a composite of its individual
components. The following table summarizes key quantitative data for cetyl stearate and
stearyl stearate.
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Property Cetyl Stearate Stearyl Stearate
, _ _ White to pale yellow waxy
Appearance White to off-white solid[3] ]
solid, flakes, or powder[4]
Melting Point 57 °C 52 - 62 °C[4]
N , 528.4 + 18.0 °C at 760 _
Boiling Point ~549 °C (Predicted)[4]
mmHg[3]
Density 0.9 £ 0.1 g/cm?3[3] ~0.857 g/cm?3 (Predicted)[4]
Flash Point 283.6 + 11.1 °C[3] >240 °C[4]
Insoluble in water; soluble in ) )
_ _ Insoluble in water. Soluble in
N oils and organic solvents.
Solubility ethanol, chloroform, and warm

Slightly soluble in Chloroform
and Ethyl Acetate.

diethyl ether.[4]

Saponification Value

100 - 118 mg KOH/g[4]

Acid Value

<5 mg KOH/g[4]

lodine Value

< 2 g 12/100g[4]

Synthesis and Experimental Protocols
Synthesis of Cetearyl Stearate

Cetearyl stearate is synthesized through the esterification of a mixture of cetyl alcohol and

stearyl alcohol (cetearyl alcohol) with stearic acid. The reaction is typically catalyzed by an acid

or base and driven to completion by the removal of water.

Reaction Pathway:
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Reactants

Cetearyl Alcohol Stearic Acid

(Mixture of Cetyl & Stearyl Alcohol)

\\ /
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(Acid/Base Catalyst, Heat)

// \\

Products
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b3308427?utm_src=pdf-body-img
https://www.benchchem.com/product/b3308427?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3308427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. Cetearyl Stearate | C70H14004 | CID 71486851 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. Cetyl Stearate | C34H6802 | CID 70924 - PubChem [pubchem.ncbi.nim.nih.gov]

o 3. Cetyl stearate | CAS#:1190-63-2 | Chemsrc [chemsrc.com]

e 4. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to Cetearyl Stearate:
Properties, Synthesis, and Pharmaceutical Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3308427#molecular-weight-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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